Cas no 260553-15-9 (2-chloro-1-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-one)

• Product Name: 2-chloro-1-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-one
• CAS No: 260553-15-9
• MF: C₁₂H₁₂Cl₂F₃N₃O
• MW: 342.144391059875
• MDL: MFCD00172868
• CID: 1072364
• PubChem ID: 735808
• Update Time: 2025-05-20

2-chloro-1-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)ethanone
• 2-Chloro-1-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-1-ethanone
• 1H-Indole-3-carboxylicacid, 2-chloro-1-[(2,4-dichlorophenyl)methyl]-
• 2-chloro-1-[(2,4-dichlorophenyl)methyl]-1H-indole-3-carboxylic acid
• 2-chloro-1-[4-(3-chloro-5-trifluoromethylpyridin-2-yl)piperazin-1-yl]ethanone
• AC1L7TFR
• CTK3I8321
• NSC372810
• 2-chloro-1-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-one
• 2-CHLORO-1-(4-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]PIPERAZINO)-1-ETHANONE
• Z57042072
• MFCD00172868
• UPCMLD0ENAT5300405:001
• G39090
• 1-Chloroacetyl-4-[3-chloro-5-(trifluoromethyl)pyrid-2-yl)piperazine
• 2-Chloro-1-[4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-piperazinyl]ethanone
• 2-chloro-1-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]ethanone
• 9F-922
• 2-chloro-1-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethanone
• 2-CHLORO-1-(4-[3-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-2-YL]PIPERAZIN-1-YL)ETHAN-1-ONE
• EN300-11320
• 260553-15-9
• SCHEMBL2119358
• CS-0308269
• AKOS001085245
• KLIHROVAEIKGPP-UHFFFAOYSA-N
• C12H12Cl2F3N3O

• MDL： MFCD00172868
• Inchi： 1S/C12H12Cl2F3N3O/c13-6-10(21)19-1-3-20(4-2-19)11-9(14)5-8(7-18-11)12(15,16)17/h5,7H,1-4,6H2
• InChI Key： KLIHROVAEIKGPP-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1CCN(C(CCl)=O)CC1

Computed Properties

• Exact Mass: 341.0309519g/mol
• Monoisotopic Mass: 341.0309519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• Melting Point: 85-87°C

2-chloro-1-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-one Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 2-chloro-1-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-one

Research Brief on 2-chloro-1-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-one (CAS: 260553-15-9)

The compound 2-chloro-1-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-one (CAS: 260553-15-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the trifluoromethyl group and the piperazine moiety, make it a versatile scaffold for designing compounds with enhanced pharmacokinetic properties. Researchers have successfully utilized this compound in the development of targeted therapies, particularly in the areas of oncology and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was investigated for its inhibitory effects on specific kinase pathways implicated in cancer progression. The results demonstrated promising activity against several cancer cell lines, with IC50 values in the low micromolar range. These findings suggest that derivatives of 260553-15-9 could serve as potential lead compounds for anticancer drug development.

Another significant advancement involves the compound's application in the synthesis of antimicrobial agents. A recent patent application (WO2023056789) describes the use of 260553-15-9 as a precursor for developing novel antibiotics with activity against multidrug-resistant bacterial strains. The patent highlights the compound's ability to enhance membrane permeability and disrupt bacterial biofilms, which are critical factors in combating antibiotic resistance.

From a chemical perspective, recent improvements in the synthetic route for 260553-15-9 have been reported. A 2024 publication in Organic Process Research & Development details a more efficient and scalable synthesis method, reducing the number of steps and improving overall yield. This advancement is particularly relevant for industrial-scale production and further pharmacological evaluation of the compound and its derivatives.

Ongoing research is exploring the compound's potential in central nervous system (CNS) disorders. Preliminary in vitro studies suggest that certain derivatives may modulate neurotransmitter receptors, opening new avenues for treating neurological conditions. However, further in vivo studies are required to validate these findings and assess the compound's blood-brain barrier permeability.

In conclusion, 2-chloro-1-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-one (260553-15-9) represents a promising chemical entity with diverse pharmaceutical applications. Its structural versatility, combined with demonstrated biological activities, positions it as a valuable scaffold for future drug discovery efforts across multiple therapeutic areas. Continued research into its mechanism of action and structure-activity relationships will be crucial for unlocking its full therapeutic potential.